2-Acetylbenzene-1-diazonium chloride

• CAS No.: 61485-12-9
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 2-acetylbenzenediazonium;chloride
• InChI: InChI=1S/C8H7N2O.ClH/c1-6(11)7-4-2-3-5-8(7)10-9;/h2-5H,1H3;1H/q+1;/p-1
• InChI Key: MPLAWJFHUBDFHO-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)C1=CC=CC=C1[N+]#N.[Cl-]

Description

2-Acetylbenzene-1-diazonium chloride is a diazonium salt characterized by an acetyl (-COCH₃) substituent at the 2-position of the benzene ring and a diazonium (-N₂⁺) group at the 1-position. Diazonium salts are critical intermediates in synthetic organic chemistry, widely used in coupling reactions to form azo compounds, aryl halides, and heterocycles. The acetyl group in this compound introduces electron-withdrawing effects, which may influence its stability, reactivity, and regioselectivity in reactions compared to simpler diazonium salts like benzenediazonium chloride.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-Acetylbenzene-1-diazonium chloride typically involves the diazotization of 2-acetylaniline. This process includes the following steps:

Formation of 2-Acetylaniline: This can be achieved by acetylation of aniline using acetic anhydride or acetyl chloride.

Diazotization: The 2-acetylaniline is then treated with sodium nitrite (NaNO₂) and hydrochloric acid (HCl) at low temperatures (0-5°C) to form the diazonium salt.

Industrial Production Methods: In an industrial setting, the production of 2-Acetylbenzene-1-diazonium chloride follows similar steps but on a larger scale. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The use of automated systems and continuous flow reactors can enhance the efficiency and safety of the process.

Chemical Reactions Analysis

Types of Reactions: 2-Acetylbenzene-1-diazonium chloride undergoes several types of reactions, including:

Substitution Reactions: The diazonium group can be replaced by various nucleophiles such as halides, hydroxides, and cyanides.

Coupling Reactions: It can react with phenols or aromatic amines to form azo compounds, which are important in dye synthesis.

Common Reagents and Conditions:

Substitution by Halides: Using copper(I) chloride (CuCl) or copper(I) bromide (CuBr) in the presence of the diazonium salt.

Substitution by Hydroxides: Heating the diazonium salt in water.

Coupling Reactions: Typically carried out in alkaline conditions using sodium hydroxide (NaOH).

Major Products:

Halogenated Aromatics: Such as 2-acetylchlorobenzene.

Phenols: Such as 2-acetylphenol.

Azo Compounds: Such as 2-acetylbenzene azo compounds.

Scientific Research Applications

2-Acetylbenzene-1-diazonium chloride has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: Employed in the labeling of biomolecules due to its reactivity with nucleophiles.

Medicine: Investigated for its potential use in drug development and as a precursor for bioactive compounds.

Industry: Utilized in the production of azo dyes, which are used in textiles, food, and cosmetics.

Mechanism of Action

The mechanism of action of 2-Acetylbenzene-1-diazonium chloride involves the formation of a highly reactive diazonium ion. This ion can undergo various reactions depending on the conditions and reagents used. The diazonium group acts as a good leaving group, facilitating nucleophilic substitution reactions. In coupling reactions, the diazonium ion forms a bond with another aromatic ring, creating azo compounds.

Comparison with Similar Compounds

Data Tables

Table 1. Comparative Properties of Diazonium Salts

Property	2-Acetylbenzene-1-diazonium Chloride	Benzenediazonium Chloride	1,4-Benzodioxine Thiadiazole Derivative
Molecular Weight	~195.6 g/mol	140.5 g/mol	~300–350 g/mol
Key Substituent	Acetyl (-COCH₃)	None	Thiadiazole, benzodioxine
Reaction Yield	Not Reported	>90%	70–85%
Typical Solvent	Ethanol/Water	Aqueous Ethanol	Ethanol/Acetic Acid
Stability	Moderate (acetyl stabilization)	Low (requires 0–5°C)	High (heterocyclic stabilization)

Table 2. Chloride Ion Behavior in Diazonium Salts

Compound	Chloride Role	Leaching Potential
2-Acetylbenzene-1-diazonium Chloride	Counterion, stabilizes N₂⁺	Low (stable in solution)
Benzenediazonium Chloride	Counterion, labile in acidic pH	High (prone to hydrolysis)